N-(2-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine

• IUPAC Name: N-(2-methoxyphenyl)-1-methylbenzimidazol-2-amine
• InChI: InChI=1S/C15H15N3O/c1-18-13-9-5-3-7-11(13)16-15(18)17-12-8-4-6-10-14(12)19-2/h3-10H,1-2H3,(H,16,17)
• InChI Key: YZQQOOJLHUZTNR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1NC3=CC=CC=C3OC
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol

Description

N-(2-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine, also known as MMB or 2-MeO-MMB, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. MMB is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, which have been used in research to better understand the endocannabinoid system and its effects on the body.

Mechanism of Action

Like other synthetic cannabinoids, N-(2-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine acts on the endocannabinoid system by binding to and activating the CB1 receptor. This leads to a range of physiological effects, including changes in appetite, mood, and pain perception. This compound has also been shown to have some affinity for the CB2 receptor, although its effects on this receptor are less well understood.
Biochemical and Physiological Effects:
Research has shown that this compound has a range of biochemical and physiological effects on the body. For example, this compound has been shown to increase dopamine release in the brain, which may contribute to its effects on mood and motivation. Additionally, this compound has been shown to decrease pain perception in animal models, suggesting its potential use as a pain reliever.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine in lab experiments is its high potency, which allows for smaller doses to be used. Additionally, this compound is relatively stable and easy to work with, making it a useful tool for researchers. However, one limitation of using this compound is its potential for abuse and dependence, which may make it difficult to obtain regulatory approval for research use.

Future Directions

There are several potential future directions for research on N-(2-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine. One area of interest is the development of new synthetic cannabinoids with improved therapeutic potential and reduced risk of abuse and dependence. Additionally, further research is needed to better understand the effects of this compound on the CB2 receptor and its potential use in treating conditions such as inflammation and autoimmune disorders. Finally, research is needed to better understand the long-term effects of this compound use on the brain and other organs, as well as its potential for abuse and dependence.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine involves several steps, including the reaction of 2-methoxyphenylacetonitrile with methylamine, followed by cyclization with o-phenylenediamine. The final product is purified through recrystallization and characterized using techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N-(2-methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine has shown potential as a tool for studying the endocannabinoid system and its effects on the body. Specifically, this compound has been used in research to investigate the role of the cannabinoid receptor CB1 in regulating pain, appetite, and mood. Additionally, this compound has been studied for its potential use in treating conditions such as anxiety, depression, and schizophrenia.